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Compound of Interest

Compound Name:
3-(Methylsulfonyl)benzylamine

hydrochloride

Cat. No.: B580239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(Methylsulfonyl)benzylamine
hydrochloride, a chemical intermediate with potential applications in synthetic and medicinal

chemistry. This document consolidates available data on its chemical identity, properties, and a

generalized synthesis approach. Due to the limited publicly available research on this specific

compound, this guide focuses on its chemical characteristics and its utility as a building block

for the synthesis of more complex molecules. This guide addresses the current information gap

and highlights opportunities for future research into the potential biological activities of its

derivatives.

Chemical Identity and Properties
3-(Methylsulfonyl)benzylamine hydrochloride is a benzylamine derivative characterized by

a methylsulfonyl group at the meta position of the phenyl ring. The hydrochloride salt form

enhances its stability and solubility in aqueous media.

IUPAC Name: (3-methylsulfonylphenyl)methanamine;hydrochloride[1]

Alternative IUPAC Name: [3-(methylsulfonyl)phenyl]methanamine hydrochloride[2]
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Synonyms: 3-(Methylsulfonyl)benzylamine HCl, (3-(Aminomethyl)phenyl)methyl sulfone

hydrochloride

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride.

Property Value Reference

CAS Number 855267-50-4 [1]

Molecular Formula C₈H₁₂ClNO₂S [1]

Molecular Weight 221.71 g/mol [2]

Appearance White to off-white solid (typical) N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Soluble in water Implied by salt form

InChI Key
IIWJGYTVYJXGTA-

UHFFFAOYSA-N
[1][2]

SMILES CS(=O)(=O)c1cccc(CN)c1.Cl [1]

Synthesis and Manufacturing
A detailed, peer-reviewed experimental protocol for the specific synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride is not readily available in the public domain.

However, based on established organic chemistry principles and synthesis routes for

analogous compounds, a plausible synthetic pathway can be proposed.

Generalized Experimental Protocol: Reductive
Amination
A common method for the synthesis of benzylamines is the reductive amination of the

corresponding benzaldehyde.
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Reaction Scheme:

3-(Methylsulfonyl)benzaldehyde + Ammonia + Reducing Agent → 3-

(Methylsulfonyl)benzylamine

The resulting free base can then be treated with hydrochloric acid to yield the hydrochloride

salt.

Materials:

3-(Methylsulfonyl)benzaldehyde

Ammonia source (e.g., ammonium chloride, ammonia in methanol)

Reducing agent (e.g., sodium borohydride, sodium cyanoborohydride, catalytic

hydrogenation)

Anhydrous solvent (e.g., methanol, ethanol)

Hydrochloric acid (e.g., in diethyl ether or isopropanol)

Procedure Outline:

Imine Formation: 3-(Methylsulfonyl)benzaldehyde is dissolved in an appropriate anhydrous

solvent, followed by the addition of an ammonia source. The reaction is stirred at room

temperature to facilitate the formation of the corresponding imine intermediate.

Reduction: The reducing agent is added portion-wise to the reaction mixture, controlling the

temperature with an ice bath if necessary. The reaction is monitored by a suitable analytical

technique (e.g., Thin Layer Chromatography, Liquid Chromatography-Mass Spectrometry)

until the starting material is consumed.

Work-up and Isolation: The reaction is quenched, and the product is extracted into an

organic solvent. The organic layers are combined, dried, and the solvent is removed under

reduced pressure to yield the crude 3-(Methylsulfonyl)benzylamine free base.

Salt Formation: The crude free base is dissolved in a suitable solvent, and a solution of

hydrochloric acid is added dropwise until precipitation is complete. The resulting solid is
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collected by filtration, washed with a cold solvent, and dried under vacuum to afford 3-
(Methylsulfonyl)benzylamine hydrochloride.

Note: This is a generalized protocol and would require optimization of reaction conditions,

stoichiometry, and purification methods.

Applications in Research and Development
Based on its structure, 3-(Methylsulfonyl)benzylamine hydrochloride is primarily utilized as

a versatile building block in organic synthesis. The primary amine serves as a nucleophilic

handle for the construction of a diverse range of molecular scaffolds.

Logical Workflow for Synthetic Applications
The following diagram illustrates a logical workflow for the utilization of 3-
(Methylsulfonyl)benzylamine hydrochloride in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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